Cas no 261618-94-4 (1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate)
1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate Chemical and Physical Properties
Names and Identifiers
-
- Uridine, 1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-, 2',3',5'-triacetate (9CI)
- 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate
-
- Inchi: 1S/C26H32N2O16/c1-11(29)37-9-17-20(39-13(3)31)22(41-15(5)33)24(43-17)27-8-7-19(35)28(26(27)36)25-23(42-16(6)34)21(40-14(4)32)18(44-25)10-38-12(2)30/h7-8,17-18,20-25H,9-10H2,1-6H3/t17-,18-,20-,21-,22-,23-,24-,25-/m1/s1
- InChI Key: JREANCSNUCKSMN-OGGRZPJYSA-N
- SMILES: O([C@@H]1[C@@H]([C@@H](COC(=O)C)O[C@H]1N1C(C=CN([C@@H]2O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H]2OC(=O)C)C1=O)=O)OC(=O)C)C(=O)C
1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T907570-25mg |
1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate |
261618-94-4 | 25mg |
$155.00 | 2023-05-17 | ||
| TRC | T907570-100mg |
1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate |
261618-94-4 | 100mg |
$563.00 | 2023-05-17 | ||
| TRC | T907570-250mg |
1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate |
261618-94-4 | 250mg |
$1194.00 | 2023-05-17 | ||
| TRC | T907570-750mg |
1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate |
261618-94-4 | 750mg |
$ 3000.00 | 2023-09-05 |
1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate
Comprehensive Overview of 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate (CAS No. 261618-94-4)
1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate (CAS No. 261618-94-4) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a triacetylated uridine derivative, plays a pivotal role in the synthesis of nucleotide analogs and prodrugs. Its unique structure, featuring acetyl groups at the 2', 3', and 5' positions of the ribose moiety, enhances its stability and bioavailability, making it a valuable intermediate in drug development.
The growing interest in modified nucleosides like 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate stems from their applications in antiviral and anticancer therapies. Researchers are increasingly exploring its potential in the design of RNA-based therapeutics, a hot topic in modern medicine. With the rise of mRNA vaccines and gene editing technologies, the demand for high-purity nucleoside derivatives has surged. This compound's ability to serve as a precursor for custom oligonucleotides aligns perfectly with these advancements.
From a synthetic chemistry perspective, CAS No. 261618-94-4 is a versatile building block. Its acetyl-protected ribose group facilitates selective deprotection, enabling precise modifications for targeted drug delivery systems. This characteristic is particularly relevant in the context of prodrug strategies, where controlled release mechanisms are essential. The compound's compatibility with solid-phase synthesis further enhances its utility in high-throughput screening and combinatorial chemistry.
In the realm of metabolic studies, 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate is often employed to investigate nucleotide salvage pathways. Its labeled variants are instrumental in tracing cellular uptake and enzymatic processing, addressing key questions in cancer metabolism and mitochondrial dysfunction. These applications resonate with current trends in precision medicine, where understanding metabolic rewiring is critical for therapeutic interventions.
Quality control and analytical characterization of CAS No. 261618-94-4 are paramount for research reproducibility. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely used to verify its purity and structural integrity. This aligns with the broader scientific community's emphasis on rigorous standardization, especially in light of recent discussions about reproducibility crises in life sciences.
The compound's stability under various storage conditions is another area of practical relevance. Researchers frequently search for optimal lyophilization protocols and long-term storage solutions for sensitive nucleoside derivatives. 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate serves as a model system for developing best practices in biomolecule preservation, a concern shared by both academic and industrial laboratories.
Looking ahead, the role of triacetylated nucleosides in epigenetic modulation presents exciting possibilities. As the field of epitranscriptomics expands, compounds like 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate may contribute to understanding RNA modifications and their regulatory functions. This intersection with next-generation sequencing technologies positions the compound at the forefront of post-transcriptional regulation research.
In conclusion, 1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate (CAS No. 261618-94-4) represents a multifaceted tool in contemporary biochemical research. Its applications span from drug discovery to molecular diagnostics, reflecting the compound's adaptability to diverse scientific challenges. As innovation in nucleic acid therapeutics accelerates, the importance of such well-characterized intermediates will only continue to grow.
261618-94-4 (1-(2,3,5-Tri-O-acetyl-β-D-ribofuranosyl) Uridine-2',3',5'-triacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)